N-(1,3-benzodioxol-5-ylmethyl)-N-methyl-4-piperidin-3-ylbenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of N-(1,3-benzodioxol-5-ylmethyl)-N-methyl-4-piperidin-3-ylbenzamide and its analogs involves complex chemical reactions designed to yield potent and selective inhibitors of specific biological processes. For instance, a series of 1-(1,3-benzodioxol-5-ylmethyl)-3-[4-(1H-Imidazol-1-yl)phenoxy]-piperidine analogs were identified as potent and selective inhibitors of NO formation, showcasing the intricate synthesis strategies employed in creating these compounds (Wei et al., 2007).
Molecular Structure Analysis
The molecular structure of related compounds reveals the importance of specific functional groups and their placement for biological activity. For instance, the structure of N-(1,3-Benzothiazol-2-yl)-N-[1-(piperidin-4-ylmethyl)-4,5-dihydro-1H-imidazol-2-yl]amine provides insights into the spatial arrangement of atoms and their potential interactions with biological targets, crucial for understanding the compound's activity at a molecular level (Yıldırım et al., 2006).
Chemical Reactions and Properties
The chemical reactivity and properties of N-(1,3-benzodioxol-5-ylmethyl)-N-methyl-4-piperidin-3-ylbenzamide derivatives can be exemplified by their interactions and reactions under various conditions. These reactions often lead to the formation of compounds with significant biological activities, as seen in the synthesis and pharmacological properties of benzamide derivatives as selective serotonin 4 receptor agonists (Sonda et al., 2004).
properties
IUPAC Name |
N-(1,3-benzodioxol-5-ylmethyl)-N-methyl-4-piperidin-3-ylbenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H24N2O3/c1-23(13-15-4-9-19-20(11-15)26-14-25-19)21(24)17-7-5-16(6-8-17)18-3-2-10-22-12-18/h4-9,11,18,22H,2-3,10,12-14H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MTVYXSHFSZNERH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(CC1=CC2=C(C=C1)OCO2)C(=O)C3=CC=C(C=C3)C4CCCNC4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H24N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
352.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(1,3-benzodioxol-5-ylmethyl)-N-methyl-4-piperidin-3-ylbenzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.